Cas no 2098116-44-8 (3-Chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)propan-1-one)

• Product Name: 3-Chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)propan-1-one
• CAS No: 2098116-44-8
• MF: C₉H₁₆ClNO₃
• MW: 221.681241989136
• CID: 5725967
• PubChem ID: 121203890
• Update Time: 2025-06-14

3-Chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• F1907-7799
• AKOS026712142
• 2098116-44-8
• 3-chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)propan-1-one
• 3-Chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)propan-1-one

• Inchi： 1S/C9H16ClNO3/c1-2-14-8-6-11(5-7(8)12)9(13)3-4-10/h7-8,12H,2-6H2,1H3
• InChI Key： DIPUBBDMSASHIV-UHFFFAOYSA-N
• SMILES： ClCCC(N1CC(C(C1)OCC)O)=O

Computed Properties

• Exact Mass: 221.0818711g/mol
• Monoisotopic Mass: 221.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-Chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)propan-1-one

Comprehensive Analysis of 3-Chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)propan-1-one (CAS No. 2098116-44-8)

The compound 3-Chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)propan-1-one (CAS No. 2098116-44-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolidine ring with ethoxy and hydroxy substituents, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting neurological disorders and metabolic diseases.

One of the key features of 3-Chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)propan-1-one is its chiral center, which allows for the creation of enantiomerically pure derivatives. This property is crucial in modern medicinal chemistry, where the stereochemistry of a compound often determines its biological activity. The presence of both hydrophilic (hydroxy) and lipophilic (ethoxy) groups in its structure also enhances its potential as a drug-like scaffold, addressing the growing demand for molecules with balanced solubility profiles.

Recent trends in AI-driven drug discovery have highlighted the importance of compounds like 3-Chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)propan-1-one. Computational models predict its compatibility with various biological targets, including G-protein-coupled receptors (GPCRs) and kinases, which are hot topics in current pharmaceutical research. The compound's molecular weight (279.75 g/mol) and logP value (estimated 1.2) fall within the desirable range for blood-brain barrier penetration, making it a candidate for central nervous system (CNS) drug development.

In the context of green chemistry, researchers are exploring sustainable synthetic routes for 3-Chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)propan-1-one. The compound's moderate polarity allows for purification using eco-friendly solvents, aligning with the pharmaceutical industry's shift toward environmentally benign processes. This aspect is particularly relevant given the increasing regulatory pressure to reduce organic solvent waste in chemical manufacturing.

The analytical characterization of CAS No. 2098116-44-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and are essential for quality control in preclinical research. The growing availability of high-throughput screening platforms has further increased interest in this molecule, as it can be rapidly evaluated against multiple therapeutic targets simultaneously.

From a supply chain perspective, 3-Chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)propan-1-one is becoming more accessible through specialized chemical suppliers that cater to the research and development sector. The compound's stability under standard storage conditions (typically 2-8°C) and its compatibility with common lyophilization processes make it practical for widespread distribution to research institutions and pharmaceutical companies worldwide.

Future research directions for this compound may explore its potential in combinatorial chemistry libraries or as a building block for proteolysis targeting chimeras (PROTACs), one of the most exciting developments in targeted protein degradation therapeutics. The structural flexibility of the pyrrolidine ring system allows for diverse modifications, potentially leading to novel compounds with improved pharmacokinetic properties and target specificity.